Cas no 378213-48-0 ((2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile
• CAS No: 378213-48-0
• MF: C₂₀H₁₆BrN₃O₂S
• MW: 442.328942298889
• CID: 5437112
• Update Time: 2025-10-28

(2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(3,4-dimethoxyanilino)prop-2-enenitrile
• (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile

• Inchi： 1S/C20H16BrN3O2S/c1-25-18-8-7-16(9-19(18)26-2)23-11-14(10-22)20-24-17(12-27-20)13-3-5-15(21)6-4-13/h3-9,11-12,23H,1-2H3/b14-11+
• InChI Key： OPSJWFRRGOQLTO-SDNWHVSQSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Br)C=C2)=CS1)=C\NC1=CC=C(OC)C(OC)=C1

Additional information on (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile

Comprehensive Analysis of (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile (CAS No. 378213-48-0)

The compound (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile (CAS No. 378213-48-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique combination of a thiazole ring, bromophenyl group, and dimethoxyphenyl moiety makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a topic highly searched in AI-driven drug discovery platforms.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The thiazole core of this compound is a common pharmacophore in FDA-approved drugs, which aligns with the growing trend of repurposing existing scaffolds for new therapeutic uses. This molecule's electron-rich and planar structure also makes it a promising candidate for organic electronics, a field experiencing rapid growth due to the rise of flexible displays and wearable technology.

The 4-bromophenyl substituent in this compound is a critical feature, as bromine atoms are often used in cross-coupling reactions, a hot topic in green chemistry and catalysis research. This property has led to investigations into its utility in polymer synthesis and metal-organic frameworks (MOFs), which are frequently searched terms in materials science databases. Additionally, the 3,4-dimethoxyphenyl group contributes to the molecule's lipophilicity, a key parameter in drug-likeness predictions using AI tools like QSAR models.

From a synthetic chemistry perspective, the (2E)-prop-2-enenitrile moiety offers opportunities for click chemistry modifications, a technique widely discussed in bioconjugation forums. This aligns with the increasing popularity of modular synthesis approaches in both academia and industry. The compound's fluorescence properties have also been explored, tying into the booming interest in bioimaging probes and theragnostic agents.

Environmental considerations are paramount in modern chemical research, and this compound's potential for biodegradation has become a subject of study. With sustainable chemistry being a top search term in scientific literature, researchers are examining how the bromine and methoxy groups affect its environmental fate. Computational studies using molecular docking and ADMET prediction tools have become crucial in evaluating such compounds before laboratory synthesis, reflecting the industry's shift toward in silico-first approaches.

In the context of intellectual property, patents involving thiazole derivatives have seen a 30% increase in filings over the past five years, according to recent analyses. This compound's structural features make it relevant to ongoing discussions about fragment-based drug design and allosteric modulation, which are trending topics in medicinal chemistry conferences. Its potential interactions with protein-protein interfaces are particularly noteworthy, as these represent challenging but rewarding targets in drug discovery pipelines.

The analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like cryo-EM and NMR crystallography are being employed to study its conformational preferences, responding to the scientific community's growing interest in structure-property relationships. The presence of both hydrogen bond acceptors and aromatic systems in its structure makes it a fascinating subject for supramolecular chemistry studies, another area experiencing increased search traffic in academic databases.

As the pharmaceutical industry continues to explore undruggable targets, compounds like (2E)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile offer valuable insights. Its balanced combination of rigidity and flexibility in molecular structure addresses current challenges in conformational drug design, making it a relevant case study for researchers worldwide. The compound's journey from synthesis to potential application perfectly illustrates the modern translational research paradigm that dominates contemporary scientific discourse.